Cas no 2229575-47-5 (4-(2-Amino-1,3-oxazol-5-yl)-3-methoxyphenol)

• Product Name: 4-(2-Amino-1,3-oxazol-5-yl)-3-methoxyphenol
• CAS No: 2229575-47-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5759103
• PubChem ID: 165684265
• Update Time: 2025-05-23

4-(2-Amino-1,3-oxazol-5-yl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2229575-47-5
• EN300-1801920
• 4-(2-amino-1,3-oxazol-5-yl)-3-methoxyphenol
• 4-(2-Amino-1,3-oxazol-5-yl)-3-methoxyphenol

• Inchi： 1S/C10H10N2O3/c1-14-8-4-6(13)2-3-7(8)9-5-12-10(11)15-9/h2-5,13H,1H3,(H2,11,12)
• InChI Key： IAWLRUUIVJUVAW-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=CC(=CC=1OC)O

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.5Ų

Additional information on 4-(2-Amino-1,3-oxazol-5-yl)-3-methoxyphenol

4-(2-Amino-1,3-Oxazol-5-yl)-3-Methoxyphenol: A Comprehensive Overview

4-(2-Amino-1,3-Oxazol-5-yl)-3-Methoxyphenol, also known by its CAS registry number 2229575-47-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with an oxazole ring and a methoxy substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of 4-(2-Amino-1,3-Oxazol-5-yl)-3-Methoxyphenol involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the molecule's functional groups. This approach not only improves efficiency but also reduces the environmental footprint of the synthesis process.

The structural properties of 4-(2-Amino-1,3-Oxazol-5-yl)-3-Methoxyphenol play a crucial role in its biological activity. The oxazole ring, a five-membered heterocyclic structure, contributes to the molecule's stability and reactivity. The methoxy group attached to the phenolic ring enhances the compound's solubility in polar solvents, making it more amenable for use in pharmaceutical formulations. Additionally, the amino group on the oxazole ring can participate in hydrogen bonding, which is essential for interactions with biological targets such as enzymes and receptors.

Recent research has highlighted the potential of 4-(2-Amino-1,3-Oxazol-5-yl)-3-Methoxyphenol as a lead compound in drug discovery. Studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's unique combination of functional groups allows it to cross the blood-brain barrier effectively, making it a promising candidate for therapeutic interventions in central nervous system disorders.

In addition to its pharmacological applications, 4-(2-Amino-1,3-Oxazol-5-yl)-3-Methoxyphenol has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Researchers have explored its application in creating metalloporphyrins and other metalloorganic frameworks, which have applications in catalysis and sensing technologies.

The environmental impact of 4-(2-Amino-1,3-Oxazol-5-yl)-3-Methoxyphenol has also been a topic of recent interest. Studies have examined its biodegradability and toxicity profiles under various conditions. These studies are crucial for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems or human health.

In conclusion, 4-(2-Amino-1,3-Oxazol-5-yl)-3-Methoxyphenol, with its CAS number 2229575-47-, is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.